Cas no 65157-82-6 (Butanedinitrile,2-(4-methyl-1-piperazinyl)-)
65157-82-6 structure
Product Name:Butanedinitrile,2-(4-methyl-1-piperazinyl)-
CAS No:65157-82-6
MF:C9H14N4
MW:178.234261035919
CID:501408
PubChem ID:45099720
Update Time:2025-04-19
Butanedinitrile,2-(4-methyl-1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedinitrile,2-(4-methyl-1-piperazinyl)-
- Butanedinitrile,(4-methyl-1-piperazinyl)- (9CI)
- 2-(4-methylpiperazin-1-yl)butanedinitrile
- 2-[(3R)-3-MMETHYLPIPERAZIN-1-YL]PYRIMIDINE
- 65157-82-6
- DTXSID80668081
-
- Inchi: 1S/C9H14N4/c1-12-4-6-13(7-5-12)9(8-11)2-3-10/h9H,2,4-7H2,1H3
- InChI Key: QWYIVSYITZCBTK-UHFFFAOYSA-N
- SMILES: N1(C(C#N)CC#N)CCN(C)CC1
Computed Properties
- Exact Mass: 178.12202
- Monoisotopic Mass: 178.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.1A^2
- XLogP3: -0.4
Experimental Properties
- PSA: 54.06
Butanedinitrile,2-(4-methyl-1-piperazinyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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